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Compound of Interest

Compound Name: Piroxicam-d3

Cat. No.: B563770

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Piroxicam-d3, a deuterated analog of
the non-steroidal anti-inflammatory drug (NSAID) Piroxicam. This document consolidates

essential safety data, handling protocols, and experimental information to support its use in
research and development.

Chemical and Physical Properties

Piroxicam-d3 is primarily utilized as an internal standard for the quantification of Piroxicam in
various analytical methods, such as gas chromatography-mass spectrometry (GC-MS) and

liquid chromatography-mass spectrometry (LC-MS).[1] Its physical and chemical properties are
summarized in the table below.
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Property

Value

Source

Formal Name

1,1-dioxide-4-hydroxy-2-
(methyl-d3)-N-2-pyridinyl-2H-
1,2-benzothiazine-3-

carboxamide

[1]

CAS Number 942047-64-5 [21[3]
Molecular Formula C15H10D3N304S [1112][3]
Molecular Weight 334.4 g/mol [11[3]
Melting Point 193-195 °C [2]
Solubility Soluble in Methanol and (4]
DMSO (50 mg/mL)

Purity >99% deuterated forms (di-ds)  [1]
LogP 3.24920 [2]
Storage Temperature -20°C [1112114]

Stability

= 4 years (when stored at
-20°C)

[1]

Safety Data Sheet (SDS) and Handling Information

The following information is a summary of the available safety data for Piroxicam and its

deuterated form. Users should always refer to the specific safety data sheet provided by the

supplier.

Hazard Identification

Piroxicam is classified as toxic if swallowed.[5][6][7]

e GHS Pictograms:

o GHSO06 (Skull and crossbones)[2][7]

e Signal Word: Danger[2][7]
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e Hazard Statements:
o H301: Toxic if swallowed.[2][5][7]

o H373: May cause damage to organs (Gastrointestinal tract) through prolonged or repeated
exposure if swallowed.

Precautionary Measures and Handling

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side-shields or goggles.

o Skin Protection: Wear protective gloves and a lab coat.

o Respiratory Protection: Use a particulate filter respirator if dust is generated.

Handling:

Avoid contact with skin, eyes, and clothing.[6]

Avoid formation of dust and aerosols.[6]

Use only in well-ventilated areas.[5]

Wash hands thoroughly after handling.[5][6]

Do not eat, drink, or smoke when using this product.[5]

Storage and Stability

o Storage Conditions: Store in a tightly closed container in a dry and well-ventilated place at
-20°C.[1][4] Keep the container locked up.[5]

 Stability: Piroxicam-d3 is stable for at least four years when stored at -20°C.[1]

First-Aid Measures

« If Swallowed: Immediately call a POISON CENTER or doctor/physician. Rinse mouth.[5][6]
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e If on Skin: Wash off with soap and plenty of water.[6]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[5]

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[6]

Disposal Considerations

Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.

Biological Activity and Mechanism of Action

Piroxicam is a non-steroidal anti-inflammatory drug (NSAID) that functions as a non-selective
inhibitor of cyclooxygenase (COX) enzymes, COX-1 and COX-2.[2][4][8][9] By inhibiting these
enzymes, Piroxicam blocks the conversion of arachidonic acid to prostaglandins, which are key
mediators of inflammation, pain, and fever.[8][9] Piroxicam-d3 is a deuterated version of
Piroxicam and is expected to have a similar biological activity.

Target ICs0 (Human Monocyte) Source
COX-1 47 uM [2][4]
COX-2 25 UM [2][4]

Signaling Pathway: Prostaglandin Synthesis

The following diagram illustrates the simplified signaling pathway of prostaglandin synthesis
and the inhibitory action of Piroxicam.
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Caption: Inhibition of COX-1 and COX-2 by Piroxicam blocks prostaglandin synthesis.

Experimental Protocols

Piroxicam-d3 is primarily used as an internal standard in quantitative analysis. Below is a
general workflow for its use in LC-MS/MS analysis of Piroxicam in a biological matrix.

General Workflow for Quantification of Piroxicam using
Piroxicam-d3 as an Internal Standard
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Sample Preparation

1. Biological Sample Collection
(e.g., Plasma, Urine)

2. Spiking with Piroxicam-d3
(Internal Standard)

3. Protein Precipitation &
Liquid-Liquid or Solid-Phase Extraction

4. Evaporation and Reconstitution

LC-MS/MS Analysis

5. Injection into LC-MS/MS System

6. Chromatographic Separation

7. Mass Spectrometric Detection
(MRM Mode)

Data Analysis

8. Quantification using
Calibration Curve

Click to download full resolution via product page

Caption: A typical workflow for the quantification of Piroxicam using Piroxicam-d3.
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Detailed Methodologies

1. Preparation of Stock Solutions:
» Prepare a stock solution of Piroxicam and Piroxicam-d3 in methanol or DMSO.

o Perform serial dilutions to prepare working solutions for the calibration curve and quality
control samples.

2. Sample Preparation:

e To a known volume of the biological sample (e.g., 100 pL of plasma), add a known amount of
Piroxicam-d3 internal standard solution.

» Precipitate proteins by adding a suitable organic solvent (e.g., acetonitrile).
o Vortex and centrifuge the samples to pellet the precipitated proteins.

o Perform liquid-liquid extraction or solid-phase extraction on the supernatant to further clean
up the sample.

» Evaporate the organic solvent under a stream of nitrogen.
» Reconstitute the residue in the mobile phase for LC-MS/MS analysis.
3. LC-MS/MS Conditions (Example):
 Liquid Chromatography:
o Column: A suitable C18 column.

o Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic
acid.

o Flow Rate: A typical flow rate for analytical LC.
e Mass Spectrometry:

o lonization Mode: Electrospray lonization (ESI) in positive mode.
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o Detection Mode: Multiple Reaction Monitoring (MRM).

o MRM Transitions: Monitor specific precursor-to-product ion transitions for Piroxicam and
Piroxicam-d3.

4. Quantification:

o Construct a calibration curve by plotting the peak area ratio of Piroxicam to Piroxicam-d3
against the concentration of Piroxicam.

o Determine the concentration of Piroxicam in the unknown samples by interpolating their peak
area ratios from the calibration curve.

Conclusion

Piroxicam-d3 is an essential tool for the accurate quantification of Piroxicam in various
biological matrices. This guide provides a comprehensive overview of its properties, safety,
handling, and application in experimental settings. Researchers should always adhere to the
specific safety guidelines provided by the manufacturer and relevant institutional protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Safety, Handling, and Experimental Considerations]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b563770#safety-data-sheet-and-
handling-information-for-piroxicam-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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